Cas no 896161-06-1 (Benzoic acid, 3-(1-cyano-1,2-dimethylpropyl)-)

• Product Name: Benzoic acid, 3-(1-cyano-1,2-dimethylpropyl)-
• CAS No: 896161-06-1
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 1943229
• PubChem ID: 68848547
• Update Time: 2025-04-21

Benzoic acid, 3-(1-cyano-1,2-dimethylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(1-cyano-1,2-dimethylpropyl)-
• SCHEMBL3943380
• DTXSID401265089
• 3-(1-cyano-1,2-dimethylpropyl)benzoic acid
• 896161-06-1

• Inchi： 1S/C13H15NO2/c1-9(2)13(3,8-14)11-6-4-5-10(7-11)12(15)16/h4-7,9H,1-3H3,(H,15,16)
• InChI Key： NOCIDAGIGAVPPM-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1)C(C#N)(C)C(C)C)=O

Computed Properties

• Exact Mass: 217.110278721Da
• Monoisotopic Mass: 217.110278721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 61.1Ų